Cas no 1261813-31-3 (3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine)

• Product Name: 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261813-31-3
• MF: C₁₉H₁₂F₆N₂
• MW: 382.302405357361
• CID: 4982529
• Update Time: 2025-06-08

3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C19H12F6N2/c20-18(21,22)14-5-1-11(2-6-14)13-9-16(26)17(27-10-13)12-3-7-15(8-4-12)19(23,24)25/h1-10H,26H2
• InChI Key： MNCWFTSMVIXGCG-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=CC(=CN=1)C1C=CC(C(F)(F)F)=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 5.2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine

Introduction to 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-31-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1261813-31-3, is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This compound belongs to the class of pyridine derivatives, which are well-documented for their diverse pharmacological properties and roles in drug discovery. The presence of multiple substituents, including amino and trifluoromethyl groups, contributes to its distinct chemical and biological characteristics, making it a valuable scaffold for developing novel therapeutic agents.

The molecular structure of 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine consists of a central pyridine ring substituted at the 2- and 5-positions with phenyl groups, each further functionalized with a trifluoromethyl group. The amino group at the 3-position introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity. This structural motif is particularly intriguing because it combines elements known to enhance binding affinity to biological targets while also providing stability against metabolic degradation.

In recent years, there has been a surge in interest in pyridine derivatives as pharmacophores due to their ability to modulate various biological pathways. The trifluoromethyl group, a common substituent in medicinal chemistry, is renowned for its ability to improve metabolic stability, lipophilicity, and binding affinity. In the context of 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine, these trifluoromethyl groups are strategically positioned to maximize interactions with biological targets while maintaining structural integrity. This has led to its exploration as a lead compound in several drug discovery initiatives.

One of the most compelling aspects of 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine is its potential as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for further derivatization through various chemical reactions, such as nucleophilic substitution, condensation reactions, or metal-catalyzed cross-coupling processes. These synthetic pathways enable chemists to generate libraries of analogs with tailored properties for high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the utility of 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine. Molecular modeling studies have demonstrated that this compound can interact with a wide range of biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. For instance, computational docking simulations have suggested that it may bind to kinases and other protein targets with high affinity. These predictions have spurred experimental efforts to validate these findings and explore its therapeutic potential.

The pharmaceutical industry has been particularly keen on exploring pyridine derivatives for their potential as anticancer agents. The structural features of 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine make it an attractive candidate for inhibiting kinases, which are overexpressed in many cancers and play critical roles in tumor growth and survival. Preclinical studies have begun to investigate its effects on various kinase isoforms, with promising results suggesting that it can disrupt signaling pathways involved in cancer progression. These findings have opened new avenues for developing targeted therapies that leverage the unique properties of this compound.

Beyond oncology, 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine has shown promise in other therapeutic areas. Its ability to modulate inflammatory pathways has made it a candidate for treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Additionally, its interaction with neurotransmitter receptors has sparked interest in its potential as an adjunct treatment for neurological disorders like Alzheimer's disease and Parkinson's disease. These diverse applications highlight the broad therapeutic spectrum that this compound can address.

The synthesis of 3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine presents both challenges and opportunities for synthetic chemists. While the presence of multiple functional groups requires careful consideration during purification steps to avoid unwanted side reactions or degradation products, the compound's stability under various conditions allows for scalable production methods. Advances in green chemistry have also enabled more sustainable synthetic routes that minimize waste generation while maintaining high yields.

In conclusion,3-Amino-2,5-bis(4-(trifluoromethyl)phenyl)pyridine (CAS No. 1261813-31-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its exploration as a lead compound has yielded insights into new therapeutic strategies across multiple disease areas. As research continues to uncover its potential applications,this compound is poised to play a crucial role in the development of next-generation pharmaceuticals that address unmet medical needs.